Cas no 153863-45-7 (1H-Pyrazole-4-acetonitrile, 5-methyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-acetonitrile, 5-methyl-1-phenyl-
• CAS No: 153863-45-7
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 1328414
• Update Time: 2024-08-18

1H-Pyrazole-4-acetonitrile, 5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetonitrile, 5-methyl-1-phenyl-

• Inchi： 1S/C12H11N3/c1-10-11(7-8-13)9-14-15(10)12-5-3-2-4-6-12/h2-6,9H,7H2,1H3
• InChI Key： WCEPDNRHXZLBJL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(CC#N)C=N1

Computed Properties

• Exact Mass: 197.09543

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 362.0±27.0 °C(Predicted)
• PSA: 41.61
• pka: 0.03±0.10(Predicted)